Cas no 4741-45-1 (2-Thiofuroic Acid (>90%))

• Product Name: 2-Thiofuroic Acid (>90%)
• CAS No: 4741-45-1
• MF: C₅H₄O₂S
• MW: 128.149060249329
• CID: 45278
• PubChem ID: 11480451
• Update Time: 2025-06-25

2-Thiofuroic Acid (>90%) Chemical and Physical Properties

Names and Identifiers

• 2-Furancarbothioic acid
• 2-(Mercaptocarbonyl)furan
• 2-Thiofuroic acid
• Furyl-2-carbonylthiol
• furan-2-carbothioic S-acid
• furane-2-monocarboxylic acid
• thiofuroic acid
• FT-0722021
• KXXALFSFISKXFX-UHFFFAOYSA-N
• SCHEMBL2197120
• AKOS006291706
• 4741-45-1
• 2-Thiofuroic Acid (>90%)
• DTXSID90467148
• furan-2-thiocarboxylic acid

• Inchi： 1S/C5H4O2S/c6-5(8)4-2-1-3-7-4/h1-3H,(H,6,8)
• InChI Key： KXXALFSFISKXFX-UHFFFAOYSA-N
• SMILES： SC(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 127.99300
• Monoisotopic Mass: 127.99320054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• Density: 1.265
• Melting Point: -9 ºC
• Boiling Point: 194 ºC
• Flash Point: 71 ºC
• Refractive Index: 1.589
• PSA: 69.01000
• LogP: 1.34960
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-Thiofuroic Acid (>90%) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Thiofuroic Acid (>90%)

Introduction to 2-Thiofuroic Acid (>90%) (CAS No. 4741-45-1)

2-Thiofuroic Acid (>90%), identified by its Chemical Abstracts Service (CAS) number 4741-45-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic thio acid derivative has garnered attention due to its versatile applications in synthetic chemistry, medicinal chemistry, and material science. Its unique structural properties, characterized by a furan ring substituted with a thiol group, make it a valuable intermediate in the synthesis of various biologically active molecules.

The compound’s molecular structure consists of a five-membered aromatic ring containing an oxygen atom and a sulfur atom, with the sulfur atom bonded to a carboxylic acid group. This configuration imparts distinct reactivity patterns that are exploited in multiple chemical transformations. The high purity (>90%) of this product ensures minimal impurities, making it suitable for sensitive applications in research and industrial processes.

In recent years, 2-Thiofuroic Acid (>90%) has been extensively studied for its potential in drug discovery and development. Its ability to act as a precursor in the synthesis of heterocyclic compounds has opened new avenues in medicinal chemistry. For instance, researchers have leveraged its structural framework to develop novel antimicrobial agents and anti-inflammatory drugs. The thiol group in 2-Thiofuroic Acid (>90%) can undergo various chemical reactions, including oxidation, reduction, and condensation reactions, facilitating the construction of complex molecular architectures.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules with therapeutic potential. Recent studies have highlighted its utility in creating derivatives that exhibit inhibitory effects on specific enzymatic targets associated with diseases such as cancer and neurodegenerative disorders. The furan ring’s electronic properties contribute to the compound’s ability to interact with biological systems, making it an attractive scaffold for drug design.

The pharmaceutical industry has also explored the use of 2-Thiofuroic Acid (>90%) in the development of agrochemicals. Its derivatives have shown promise as herbicides and fungicides due to their ability to disrupt metabolic pathways in plants and fungi. This application underscores the compound’s broad utility beyond traditional pharmaceuticals.

Synthetic chemists value 2-Thiofuroic Acid (>90%) for its role as a building block in organic synthesis. Its reactivity allows for the introduction of diverse functional groups, enabling the construction of complex molecules with tailored properties. This flexibility has made it indispensable in both academic research and industrial settings where precision and efficiency are paramount.

The chemical properties of 2-Thiofuroic Acid (>90%) also make it suitable for material science applications. Researchers have investigated its potential use in creating advanced materials with unique electronic and optical properties. These materials could find applications in electronics, coatings, and other high-tech industries where specialized characteristics are required.

In conclusion, 2-Thiofuroic Acid (>90%) (CAS No. 4741-45-1) is a multifaceted compound with significant implications across multiple scientific disciplines. Its structural versatility, reactivity, and broad range of applications make it a cornerstone in modern chemical research. As scientific understanding advances, the potential uses for this compound are likely to expand even further, solidifying its importance in both laboratory and industrial contexts.